Cas no 2138290-74-9 (Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano-)

• Product Name: Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano-
• CAS No: 2138290-74-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5261075
• Update Time: 2025-10-22

Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano-

• Inchi： 1S/C9H10N4O/c10-4-3-9(14)13-6-8-7(11)2-1-5-12-8/h1-2,5H,3,6,11H2,(H,13,14)
• InChI Key： SHSNJKYIRBCBRT-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1N)(=O)CC#N

Additional information on Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano-

Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- (CAS No. 2138290-74-9): A Comprehensive Overview

Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano-, identified by its CAS number 2138290-74-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both amide and cyano functional groups, coupled with a pyridine moiety, makes it a versatile molecule for various biochemical interactions.

The structural composition of Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- includes a central acetamide backbone, which is a well-known pharmacophore in medicinal chemistry. The substitution at the nitrogen atom with a (3-amino-2-pyridinyl)methyl group introduces additional complexity and reactivity, enabling diverse chemical modifications. Furthermore, the cyano group at the second position enhances its potential as an intermediate in synthetic chemistry, facilitating the formation of various functional derivatives.

In recent years, there has been a growing interest in pyridine-based compounds due to their prevalence in biologically active molecules. The pyridine ring in Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- serves as a key pharmacophoric element, contributing to its interaction with biological targets. Studies have shown that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amine group attached to the pyridine ring further expands the compound's potential by allowing for hydrogen bonding interactions with biological receptors.

The cyano group in this compound also plays a crucial role in its chemical behavior. Cyano-substituted compounds are known for their ability to participate in various organic reactions, such as nucleophilic addition and condensation reactions. These properties make Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- a valuable building block for synthesizing more complex molecules with tailored biological activities. Researchers have leveraged these characteristics to develop novel drug candidates targeting specific disease pathways.

One of the most compelling aspects of Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- is its potential in drug discovery and development. The combination of an amide group and a cyano group provides multiple sites for chemical modification, enabling the design of molecules with enhanced pharmacological properties. For instance, the amide group can be used to link various pharmacophores together, while the cyano group can serve as a handle for further functionalization. This flexibility has made it a popular choice for medicinal chemists working on next-generation therapeutics.

Recent advancements in computational chemistry have further highlighted the significance of compounds like Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano-. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in identifying promising drug candidates based on their structural features. These computational methods have allowed researchers to predict the binding affinity of this compound to various biological targets with high accuracy. Such predictions are crucial for designing experiments that validate the biological activity of new molecules.

The synthesis of Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales. These advancements are critical for supporting ongoing research and development efforts in pharmaceutical companies and academic institutions.

In conclusion, Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-cyano- (CAS No. 2138290-74-9) is a compound with significant potential in the realm of chemical biology and drug development. Its unique structural features make it a versatile molecule for various biochemical interactions and synthetic applications. The growing interest in pyridine-based compounds underscores its importance as a building block for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.